Cas no 242461-26-3 (Isoxazole, 3,3'-(1,2-ethanediyl)bis[5-(trifluoromethyl)-)

• Product Name: Isoxazole, 3,3'-(1,2-ethanediyl)bis[5-(trifluoromethyl)-
• CAS No: 242461-26-3
• MF: C₁₀H₆F₆N₂O₂
• MW: 300.157263278961
• CID: 1416737
• Update Time: 2024-08-15

Isoxazole, 3,3'-(1,2-ethanediyl)bis[5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3,3'-(1,2-ethanediyl)bis[5-(trifluoromethyl)-

• Inchi： 1S/C10H6F6N2O2/c11-9(12,13)7-3-5(17-19-7)1-2-6-4-8(20-18-6)10(14,15)16/h3-4H,1-2H2
• InChI Key： LOTCOIGGWZUGEH-UHFFFAOYSA-N
• SMILES： C(C1C=C(C(F)(F)F)ON=1)CC1C=C(C(F)(F)F)ON=1

Computed Properties

• Exact Mass: 300.03338

Experimental Properties

• Density: 1.485±0.06 g/cm3(Predicted)
• Boiling Point: 275.2±35.0 °C(Predicted)
• PSA: 52.06
• pka: -3.70±0.50(Predicted)